Cas no 2137516-46-0 (3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2137516-46-0
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 6473005
• PubChem ID: 165799303
• Update Time: 2025-05-20

3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1141317
• 2137516-46-0
• 3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H25N3O4/c1-3-22-25-15(2)12-27(22)13-21(23(28)29)26-24(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-12,20-21H,3,13-14H2,1-2H3,(H,26,30)(H,28,29)
• InChI Key： IPPFVJXPDHGNRD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=C(C)N=C1CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.18450629g/mol
• Monoisotopic Mass: 419.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(2-ethyl-4-methyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)-2-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Propanoic Acid: A Comprehensive Overview

3-(2-Ethyl-4-Methyl-1H-imidazol-1-yl)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with the CAS number 2137516-46-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an imidazole ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a versatile building block for various applications.

The imidazole moiety in this compound plays a crucial role in its reactivity and functionality. Imidazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their potential in drug design. Recent studies have highlighted the importance of imidazole-containing compounds in modulating enzyme activity and targeting specific biological pathways. For instance, researchers have explored the use of imidazole derivatives in the development of kinase inhibitors, which are critical in cancer therapy.

The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests its utility in peptide-based drug delivery systems and bioconjugation reactions. The Fmoc group provides stability during synthesis and can be selectively removed under specific conditions, making it ideal for stepwise assembly of complex molecules. Recent advancements in click chemistry have further expanded the applications of Fmoc-containing compounds, enabling rapid and efficient synthesis of bioactive molecules.

Recent research has also focused on the synthesis and characterization of this compound. Scientists have developed novel methods to synthesize this compound with high yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been used as a lead compound for developing anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Additionally, its unique structure makes it a candidate for use in fluorescent sensors and molecular imaging agents, where the Fmoc group can serve as a fluorescent tag.

Furthermore, this compound has been investigated for its potential in materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in nanotechnology and surface modification. Recent studies have demonstrated that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for biomedical devices and sensors.

The integration of computational chemistry tools has also provided deeper insights into the properties of this compound. Molecular docking studies have revealed potential binding modes with various biological targets, paving the way for rational drug design. Additionally, density functional theory (DFT) calculations have been employed to study the electronic properties of this compound, contributing to a better understanding of its reactivity and selectivity.

In conclusion, 3-(2-Ethyl-4-Methyl-1H-imidazol-1-Yl)-2-{(9H-fluoren-9-Yl)methoxycarbonyl}amino)propanoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.